Cas no 1512203-12-1 (2-(Chloromethoxy)benzamide)

2-(Chloromethoxy)benzamide is a specialized organic compound featuring a benzamide core substituted with a chloromethoxy group at the 2-position. This structural configuration imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chloromethoxy moiety enhances its utility in nucleophilic substitution reactions, enabling further functionalization. Its well-defined molecular structure ensures consistent performance in synthetic applications, particularly in the development of active ingredients or fine chemicals. The compound is typically handled under controlled conditions due to its reactive functional groups. Proper storage and handling are recommended to maintain stability and purity for laboratory or industrial use.
2-(Chloromethoxy)benzamide structure
2-(Chloromethoxy)benzamide structure
Product Name:2-(Chloromethoxy)benzamide
CAS No:1512203-12-1
MF:C8H8ClNO2
MW:185.607621192932
CID:5263453
Update Time:2025-11-01

2-(Chloromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Chloromethoxy)benzamide
    • Inchi: 1S/C8H8ClNO2/c9-5-12-7-4-2-1-3-6(7)8(10)11/h1-4H,5H2,(H2,10,11)
    • InChI Key: UVUTULVEGSGCEZ-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C1=CC=CC=C1OCCl

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Additional information on 2-(Chloromethoxy)benzamide

Introduction to 2-(Chloromethoxy)benzamide (CAS No. 1512203-12-1)

2-(Chloromethoxy)benzamide, with the CAS number 1512203-12-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzamide moiety and a chloromethoxy substituent. The combination of these functional groups endows 2-(Chloromethoxy)benzamide with a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-(Chloromethoxy)benzamide can be represented as C8H7ClNO3. The presence of the chloromethoxy group introduces polarity and reactivity, which can influence the compound's solubility, stability, and biological activity. These properties are crucial for optimizing the compound's performance in both in vitro and in vivo studies.

In recent years, 2-(Chloromethoxy)benzamide has been the subject of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its use as a lead compound for the development of new antiviral agents. Studies have shown that 2-(Chloromethoxy)benzamide exhibits promising antiviral activity against a variety of viral pathogens, including influenza and herpes simplex viruses. This activity is attributed to its ability to interfere with viral replication processes, making it a potential candidate for further drug development.

Beyond antiviral applications, 2-(Chloromethoxy)benzamide has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in many diseases, including arthritis and inflammatory bowel disease. Research has demonstrated that 2-(Chloromethoxy)benzamide can effectively reduce inflammation by modulating key signaling pathways involved in the inflammatory response. This makes it an attractive target for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(Chloromethoxy)benzamide have also been studied extensively. These properties are essential for understanding how the compound behaves in the body and how it can be optimized for therapeutic use. Studies have shown that 2-(Chloromethoxy)benzamide exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are important considerations for drug development.

In addition to its therapeutic potential, 2-(Chloromethoxy)benzamide has also been explored for its use as a synthetic intermediate in organic synthesis. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic and industrial research settings.

The safety profile of 2-(Chloromethoxy)benzamide is another important aspect that has been thoroughly investigated. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-(Chloromethoxy)benzamide (CAS No. 1512203-12-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of 2-(Chloromethoxy)benzamide will emerge, paving the way for innovative treatments for various diseases.

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